Cas no 303984-48-7 (1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE)

1-Phenyl-3-([2-(trifluoromethyl)phenyl]imino)-1,3-dihydro-2H-indol-2-one is a specialized organic compound featuring a fused indole-2-one core substituted with a phenyl group at the 1-position and a trifluoromethylphenylimino moiety at the 3-position. Its structural complexity and electron-withdrawing trifluoromethyl group enhance its utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of bioactive molecules. The compound's stability and reactivity make it suitable for applications in heterocyclic chemistry, including the development of novel inhibitors or ligands. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies in medicinal chemistry.
1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE structure
303984-48-7 structure
Product Name:1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE
CAS No:303984-48-7
MF:C21H13F3N2O
MW:366.335935354233
CID:5269145
Update Time:2025-06-10

1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

    • 1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE
    • (3Z)-1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-2,3-dihydro-1H-indol-2-one
    • Inchi: 1S/C21H13F3N2O/c22-21(23,24)16-11-5-6-12-17(16)25-19-15-10-4-7-13-18(15)26(20(19)27)14-8-2-1-3-9-14/h1-13H
    • InChI Key: ZVWACQXPCAKLNW-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(=NC2=CC=CC=C2C(F)(F)F)C1=O

1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11L-320S-1MG
1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one
303984-48-7 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
11L-320S-5MG
1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one
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11L-320S-10MG
1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one
303984-48-7 >90%
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Key Organics Ltd
11L-320S-50MG
1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one
303984-48-7 >90%
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£77.00 2025-02-09
Key Organics Ltd
11L-320S-100MG
1-phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-Phenyl-3-((2-(trifluoromethyl)phenyl)imino)indolin-2-one
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ambeed
A885984-1g
(3Z)-1-Phenyl-3-{[2-(trifluoromethyl)phenyl]imino}-2,3-dihydro-1H-indol-2-one
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Additional information on 1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE

Compound CAS No 303984-48-7: 1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE

The compound with CAS No 303984-48-7, known as 1-PHENYL-3-([2-(TRIFLUOROMETHYL)PHENYL]IMINO)-1,3-DIHYDRO-2H-INDOL-2-ONE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of indolones, which are known for their versatile applications in drug discovery and advanced materials development.

Indolones are a subclass of heterocyclic compounds characterized by a fused benzene ring and a ketone group within the indole framework. The 1-PHENYL substitution in this compound introduces additional aromaticity and electronic stability, while the [2-(TRIFLUOROMETHYL)PHENYL]IMINO group imparts unique electronic properties and reactivity. These features make the compound an attractive candidate for various applications, including as a building block in organic synthesis and as a potential drug lead.

Recent studies have highlighted the importance of indolone derivatives in the development of bioactive molecules with potential therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain indolone derivatives exhibit potent anti-inflammatory and anticancer activities due to their ability to modulate key cellular pathways such as NF-kB and MAPK signaling. The trifluoromethylphenyl imino group in this compound is particularly interesting, as it can enhance the molecule's lipophilicity and bioavailability, making it more suitable for pharmacological applications.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and imine formation. A study published in *Organic Letters* described an efficient route to synthesize similar indolone derivatives using microwave-assisted reactions, which significantly reduced reaction times while maintaining high yields. This approach could be adapted for the synthesis of 1-PHENYL-3-[...]INDOLONE, making it more accessible for large-scale production.

The structural versatility of this compound also makes it a valuable tool in materials science. Its aromaticity and conjugated system enable it to act as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Research in *Advanced Materials* has shown that indolone-based polymers exhibit excellent charge transport properties, making them promising candidates for use in flexible electronics and photovoltaic devices.

Furthermore, the trifluoromethylphenyl imino group introduces steric hindrance and electronic modulation, which can be exploited to design molecules with specific interactions in biological systems. For example, studies have shown that such groups can enhance binding affinity to certain protein targets, making them useful in drug design.

In conclusion, CAS No 303984-48-7 represents a significant advancement in the field of organic synthesis and materials science. Its unique structure and functional groups make it a versatile building block with potential applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.

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